Cas no 1271060-99-1 (2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide
• CAS No: 1271060-99-1
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5561039
• Update Time: 2025-06-22

2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetamide, 4-(hydroxymethyl)-N,N-bis(1-methylethyl)-
• 2-[4-(hydroxymethyl)-1h-1,2,3-triazol-1-yl]-n,n-bis(propan-2-yl)acetamide
• 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C11H20N4O2/c1-8(2)15(9(3)4)11(17)6-14-5-10(7-16)12-13-14/h5,8-9,16H,6-7H2,1-4H3
• InChI Key： SCAZYSXJNIEHRK-UHFFFAOYSA-N
• SMILES： N1(CC(N(C(C)C)C(C)C)=O)C=C(CO)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide

Research Briefing on 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide (CAS: 1271060-99-1)

In recent years, the compound 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide (CAS: 1271060-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and hydroxymethyl functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide has been optimized through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach. Recent studies highlight improvements in yield and purity, with researchers achieving >90% purity under mild reaction conditions. The compound's stability in physiological environments has also been a focal point, with data suggesting robust performance in both in vitro and in vivo settings.

From a biological perspective, this compound has demonstrated notable activity as a modulator of protein-protein interactions (PPIs). Specifically, it has been investigated for its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Preliminary in vitro assays indicate IC50 values in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its triazole moiety has been linked to enhanced binding affinity for target proteins, as evidenced by molecular docking studies.

Recent preclinical studies have explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties. Oral bioavailability was reported at approximately 60% in rodent models, with a half-life of 4-6 hours. These findings underscore its potential for further development as an oral therapeutic agent. However, challenges remain in optimizing its metabolic stability, as hepatic clearance rates indicate significant first-pass metabolism.

In the context of therapeutic applications, 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide has been evaluated in models of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Results from these studies show a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6, with minimal off-target effects. These outcomes position the compound as a promising candidate for further clinical investigation.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action at the molecular level, with particular emphasis on its interactions with signaling pathways such as NF-κB and MAPK. Future directions also include structural modifications to enhance its potency and selectivity, as well as the exploration of combination therapies with existing anti-inflammatory agents. The continued investigation of this compound holds significant promise for advancing therapeutic options in inflammatory and autoimmune diseases.